Cas no 2680658-92-6 (2-Acetamido-5-fluoro-3-methylbenzoic acid)

• Product Name: 2-Acetamido-5-fluoro-3-methylbenzoic acid
• CAS No: 2680658-92-6
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5647345
• PubChem ID: 165918568
• Update Time: 2025-10-30

2-Acetamido-5-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272932
• 2680658-92-6
• 2-acetamido-5-fluoro-3-methylbenzoic acid
• 2-Acetamido-5-fluoro-3-methylbenzoic acid

• Inchi： 1S/C10H10FNO3/c1-5-3-7(11)4-8(10(14)15)9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： IHPVXGHAQOIPOJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C(=C(C)C=1)NC(C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-5-fluoro-3-methylbenzoic acid

Introduction to 2-Acetamido-5-fluoro-3-methylbenzoic acid (CAS No: 2680658-92-6)

2-Acetamido-5-fluoro-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680658-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of both an acetamido group and a fluoro substituent in its molecular structure imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Acetamido-5-fluoro-3-methylbenzoic acid consists of a benzoic acid core substituted with an acetamido group at the 2-position, a fluoro atom at the 5-position, and a methyl group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets. The fluoro substituent, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their promising applications in the treatment of various diseases. 2-Acetamido-5-fluoro-3-methylbenzoic acid has been studied for its potential role in inhibiting key enzymes and pathways involved in inflammation, cancer, and infectious diseases. For instance, research has demonstrated that this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. By modulating these enzymes, 2-Acetamido-5-fluoro-3-methylbenzoic acid may offer therapeutic benefits in conditions characterized by excessive inflammation.

Moreover, the acetamido group in 2-Acetamido-5-fluoro-3-methylbenzoic acid contributes to its solubility and bioavailability, which are critical factors for drug efficacy. The combination of these structural features makes it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel therapeutic agents. Researchers have also explored its derivatives to optimize pharmacological properties such as potency, selectivity, and toxicity.

One of the most compelling aspects of 2-Acetamido-5-fluoro-3-methylbenzoic acid is its potential in oncology research. Studies have shown that fluoro-substituted benzoic acids can exhibit anti-proliferative effects on cancer cells by interfering with critical signaling pathways involved in cell growth and survival. The presence of the fluoro atom enhances the compound's ability to bind to target proteins, thereby inhibiting their function. This mechanism has been observed in various types of cancer, including breast cancer, colorectal cancer, and leukemia.

Additionally, 2-Acetamido-5-fluoro-3-methylbenzoic acid has been investigated for its antimicrobial properties. The fluoro substituent is known to improve the activity of compounds against bacterial pathogens by disrupting bacterial cell wall synthesis and membrane integrity. This makes it a promising candidate for developing new antibiotics or antimicrobial agents to combat resistant strains of bacteria.

The synthesis of 2-Acetamido-5-fluoro-3-methylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as fluorination reactions and acetylation have been employed to introduce the necessary functional groups into the molecular framework. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 2-Acetamido-5-fluoro-3-methylbenzoic acid (CAS No: 2680658-92-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting inflammation, cancer, and infections. Ongoing studies continue to explore its mechanisms of action and therapeutic applications, paving the way for innovative treatments in medicine.